Cas no 58679-34-8 (2-phenyl-1h-[1,4]benzodioxino[3,2-f]indole)

• Product Name: 2-phenyl-1h-[1,4]benzodioxino[3,2-f]indole
• CAS No: 58679-34-8
• MF: C₂₀H₁₃NO₂
• MW: 299.322725057602
• CID: 948856
• PubChem ID: 326154
• Update Time: 2025-04-19

2-phenyl-1h-[1,4]benzodioxino[3,2-f]indole Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1h-[1,4]benzodioxino[3,2-f]indole
• 2-phenyl-1H-benzo[5,6][1,4]dioxino[2,3-f]indole
• 2-Phenylindolo< 5,6-b> -1,4-benzodioxin
• AC1L6XRG
• NSC296336
• DTXSID40315706
• NSC-296336
• 58679-34-8

• Inchi： 1S/C20H13NO2/c1-2-6-13(7-3-1)15-10-14-11-19-20(12-16(14)21-15)23-18-9-5-4-8-17(18)22-19/h1-12,21H
• InChI Key： LHLBKRJKFYTUSJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC2C=C3C=C(C4C=CC=CC=4)NC3=CC1=2

Computed Properties

• Exact Mass: 299.09469
• Monoisotopic Mass: 299.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.25
• LogP: 5.73290